Cas no 286367-75-7 (Butanoic-13C4 acid,sodium salt (9CI))

• Product Name: Butanoic-13C4 acid,sodium salt (9CI)
• CAS No: 286367-75-7
• MF: C₄H₇NaO₂
• MW: 111.079607248306
• CID: 248591
• PubChem ID: 23696289
• Update Time: 2025-04-19

Butanoic-13C4 acid,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-13C4 acid,sodium salt (9CI)
• sodium;(413C)butanoate
• DTXSID90635688
• SCHEMBL1330881
• Sodium butyrate-4-13C
• Sodium (4-~13~C)butanoate
• 286367-75-7

• Inchi： 1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1+1;
• InChI Key： MFBOGIVSZKQAPD-YTBWXGASSA-M
• SMILES： [Na+].[O-]C(CC[13CH3])=O

Computed Properties

• Exact Mass: 111.03772858g/mol
• Monoisotopic Mass: 111.03772858g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 250-253 °C(lit.)
• Solubility: Not determined

Butanoic-13C4 acid,sodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38